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Compound of Interest

Compound Name: Lintitript

Cat. No.: B1675547 Get Quote

Technical Support Center: SR 27897
This technical support center provides essential information on the stability and storage of SR

27897, a potent and selective CCK1 receptor antagonist. The following frequently asked

questions (FAQs) and troubleshooting guides are designed to assist researchers, scientists,

and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid form of SR 27897?

There are differing recommendations for the storage of solid SR 27897. To ensure maximum

stability, it is best to adhere to the more conservative recommendation.

Storage Condition Recommendation Duration

Long-term Storage Store desiccated at -20°C. Up to several years

Short-term Storage Store at +4°C.[1] Up to 12 months

For optimal long-term stability, storing the solid compound in a desiccator at -20°C is the

recommended practice.[2] For routine use, short-term storage at +4°C is acceptable. Always

refer to the manufacturer's product data sheet for specific recommendations.

Q2: What is the recommended solvent for preparing SR 27897 stock solutions?
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Dimethyl sulfoxide (DMSO) is the recommended solvent for SR 27897. It is soluble in DMSO

up to 50 mM.

Q3: How should I store SR 27897 stock solutions?

For maximum stability, it is recommended to prepare fresh solutions for each experiment. If

storage is necessary, follow these guidelines:

Storage Condition Recommendation Duration

Working Solutions
Prepare fresh on the day of

use.
N/A

Stock Solutions Aliquot and store at -20°C. Up to 1 month

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is crucial to store

stock solutions in small, single-use aliquots.

Q4: Is SR 27897 sensitive to light or air?

While specific data on the light and air sensitivity of SR 27897 is not readily available, it is a

good laboratory practice to protect all research compounds from light and air to minimize

potential degradation. Therefore, it is recommended to store SR 27897 in amber vials or

containers wrapped in foil and to minimize its exposure to air.

Troubleshooting Guide
Encountering unexpected results in your experiments? This guide addresses common issues

that may be related to the stability and storage of SR 27897.

Issue 1: Loss of Compound Activity or Inconsistent Results

A gradual or sudden loss of the expected biological activity of SR 27897 can be a primary

indicator of degradation.

Logical Flow for Troubleshooting Compound Inactivity
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Start: Inconsistent or No Activity Observed

Was a fresh stock solution prepared?

Yes

No

Check solid compound storage conditions. 
Were they appropriate (-20°C, desiccated)?

Prepare a fresh stock solution from solid.

Did the activity return?

YesNo

Original stock solution likely degraded. 
Discard old stock and continue with fresh stock.

Yes No

Perform a stability check on the solid compound (see Protocol 1). Solid compound may be degraded. 
Consider purchasing a new batch.
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Sample Preparation

Incubation

Analysis

Prepare a stock solution of SR 27897 in DMSO (e.g., 10 mM).

Dilute the stock solution to the desired concentration 
in the test solvent/buffer.

Divide the solution into multiple aliquots for different time points.

Store aliquots under desired conditions (e.g., +4°C, RT, 37°C). 
Protect from light.

At each time point (e.g., 0, 2, 4, 8, 24 hours), 
analyze an aliquot by HPLC.

Monitor the peak area of the parent compound (SR 27897) 
and the appearance of any new peaks (degradation products).

Calculate the percentage of SR 27897 remaining at each time point 
relative to time zero.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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